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CAS No.: 2411-58-7

Cat. No.: B1595832

Get Quote

Introduction
Undecyl isocyanate (CAS No. 2411-58-7) is a linear alkyl isocyanate that serves as a

valuable building block in various chemical syntheses.[1] Its primary application lies in the

production of polymers such as poly(n-undecyl isocyanate) (PUDIC) and in the modification of

natural polymers like starch to form starch-N-undecyl carbamate. The reactivity of the

isocyanate group (-N=C=O) makes it a versatile reagent for creating urethane and urea

linkages, which are fundamental to the synthesis of a wide array of materials.[2] However, this

high reactivity also necessitates a thorough understanding of its hazards and the

implementation of stringent safety protocols to ensure the well-being of researchers and drug

development professionals.

This guide provides an in-depth technical overview of the safety data and handling precautions

for undecyl isocyanate. It is designed to equip laboratory personnel with the critical

knowledge required to manage this chemical responsibly, from risk assessment to emergency

response.

Hazard Identification and Classification
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Undecyl isocyanate is classified as a hazardous substance with multiple routes of toxicity.[3]

[4] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a clear framework for understanding its potential dangers.

GHS Classification
The primary hazards associated with undecyl isocyanate are acute toxicity, skin and eye

irritation, and respiratory and skin sensitization.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[3]

Data compiled from various safety data sheets.[3][4]

The signal word for undecyl isocyanate is "Danger". The pictograms associated with these

hazards are the health hazard symbol and an exclamation mark.

Physicochemical Properties
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A fundamental aspect of safe handling is understanding the physical and chemical properties of

the substance.

Property Value

Molecular Formula C12H23NO[1][3]

Molecular Weight 197.32 g/mol [3]

Appearance Liquid

Boiling Point 103 °C at 3 mmHg

Density 0.868 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.44

Safe Handling and Storage Protocols
Given the hazardous nature of undecyl isocyanate, a multi-layered approach to safety is

imperative, incorporating engineering controls, administrative controls, and personal protective

equipment (PPE).

Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source or isolate the worker

from the hazard.

Ventilation: All work with undecyl isocyanate must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5][6] Local exhaust ventilation (LEV) is

critical to capture vapors and prevent inhalation exposure.[7]

Enclosure: For processes with a higher risk of aerosol generation, such as spraying or

heating, the use of enclosed systems or glove boxes is strongly recommended.[5]

Personal Protective Equipment (PPE): Essential for
Direct Handling
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PPE is the last line of defense and must be selected based on a thorough risk assessment.[5]

[8]

Respiratory Protection: When engineering controls are insufficient to maintain exposure

below occupational exposure limits, or during emergency situations, respiratory protection is

mandatory.[9] For isocyanates, a NIOSH-certified supplied-air respirator is often

recommended, as air-purifying respirators may not provide adequate protection.[5]

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.[7] Nitrile or

butyl rubber gloves are generally suitable, but it is crucial to consult the glove manufacturer's

compatibility chart for specific breakthrough times.[7][8]

Eye and Face Protection: Safety goggles and a face shield are required to protect against

splashes and vapors.[8]

Protective Clothing: A lab coat or chemical-resistant coveralls should be worn to protect the

skin.[6] For tasks with a high risk of splashing, a chemical-resistant apron is also

recommended.

Storage Requirements
Proper storage is crucial to prevent accidental release and maintain the chemical's integrity.

Temperature: Store undecyl isocyanate in a cool, dry place, typically between 2-8°C.

Incompatible Materials: Keep away from water, alcohols, amines, strong bases, and strong

oxidizing agents.[10] Isocyanates react exothermically with these substances.[11] The

reaction with water is particularly hazardous as it produces carbon dioxide gas, which can

lead to a dangerous pressure buildup in a sealed container.[11][12]

Moisture Sensitivity: Protect from atmospheric moisture.[12] Store under an inert

atmosphere, such as nitrogen or argon, if possible.[10]

Container Integrity: Ensure containers are tightly sealed when not in use.[13]

Risk Assessment and Control Workflow
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A systematic approach to risk assessment is fundamental to ensuring laboratory safety. The

following diagram illustrates a logical workflow for handling undecyl isocyanate.

Start: Proposed Use of Undecyl Isocyanate

Hazard & Risk Assessment

Implement Control Measures

Engineering Controls
(Fume Hood, LEV)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Perform Experiment

Waste Disposal Emergency Preparedness

If spill/exposure occurs

Review & Update Protocols

Click to download full resolution via product page

Caption: Workflow for Risk Assessment and Control of Undecyl Isocyanate.

Emergency Procedures
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Despite stringent precautions, accidental exposures and spills can occur. Preparedness is key

to mitigating the consequences.

First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Remove the individual to fresh air immediately.[13][14] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[13] Symptoms of respiratory distress may be delayed.[13]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[13] Remove contaminated clothing and shoes.[15] Seek medical

attention if irritation or a rash develops.[13]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13][15] Remove contact lenses if present

and easy to do.[13] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water. Seek immediate

medical attention.[10]

Accidental Release Measures: Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area.[12][16] Ensure the area is well-ventilated.[14]

Wear Appropriate PPE: Don the appropriate PPE, including respiratory protection, chemical-

resistant gloves, eye protection, and protective clothing.[16]

Contain the Spill: Dike the spill using an inert, non-combustible absorbent material such as

sand, earth, vermiculite, or diatomaceous earth.[12] Do not use combustible materials like

sawdust.[11]

Neutralize and Absorb: For small spills, cover the absorbent material with a decontamination

solution. A common formulation is a mixture of 5-10% sodium carbonate, 0.2-2% liquid
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detergent, and 90-95% water.[14][16] Allow the mixture to react for at least 10-30 minutes.

[14]

Collect and Dispose: Carefully shovel the neutralized absorbent material into an open-top

container.[16] Do not seal the container for at least 48 hours to allow for the venting of any

carbon dioxide gas that may be generated.[11][14]

Decontaminate the Area: Clean the spill area with the decontamination solution.

Waste Disposal: All contaminated materials, including PPE, must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[12][16]

Toxicology and Health Effects
Exposure to undecyl isocyanate can lead to both acute and chronic health effects. The

primary target organ is the respiratory system.[17]

Acute Effects
Irritation: Direct contact can cause severe irritation to the skin, eyes, and respiratory tract.[3]

[18]

Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[3]

Chronic Effects and Sensitization
The most significant long-term health risk associated with isocyanates is sensitization.[17][18]

Respiratory Sensitization: Inhalation of even low concentrations of isocyanates can lead to

respiratory sensitization, resulting in asthma-like symptoms such as wheezing, coughing,

and shortness of breath.[17][19] Once an individual is sensitized, subsequent exposure to

even minute amounts can trigger a severe asthmatic reaction, which can be life-threatening.

[13][15]

Dermal Sensitization: Skin contact can lead to dermal sensitization, causing an allergic skin

reaction or dermatitis.[10][19]
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Due to the risk of sensitization, it is crucial to minimize all potential exposures. Individuals with

pre-existing respiratory conditions or a history of allergies may be at an increased risk.[18]

Conclusion
Undecyl isocyanate is a valuable chemical intermediate, but its inherent hazards demand a

comprehensive and proactive approach to safety. By understanding its toxicological properties,

implementing robust engineering controls, consistently using appropriate personal protective

equipment, and being prepared for emergencies, researchers and drug development

professionals can handle this compound with a high degree of safety. Adherence to the

principles and protocols outlined in this guide is essential for protecting the health and well-

being of all laboratory personnel.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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